molecular formula Cl2Co B083792 Cobalt-60 dichloride CAS No. 14543-09-0

Cobalt-60 dichloride

Cat. No. B083792
CAS RN: 14543-09-0
M. Wt: 130.84 g/mol
InChI Key: GVPFVAHMJGGAJG-FCHARDOESA-L
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Description

Cobalt-60 dichloride is a radioactive isotope of cobalt that is used in a variety of scientific research applications. It is most commonly used in the field of radiation biology and is often used to study the effects of radiation on living organisms. Cobalt-60 dichloride is produced through a process called neutron activation, which involves bombarding cobalt-59 with neutrons.

Mechanism Of Action

The mechanism of action of cobalt-60 dichloride is based on its ability to emit high-energy gamma rays. These gamma rays can penetrate deep into tissues and cause damage to DNA and other cellular components. This damage can lead to cell death, which is why cobalt-60 dichloride is so effective in killing cancer cells.

Biochemical And Physiological Effects

The biochemical and physiological effects of cobalt-60 dichloride are related to its ability to cause damage to DNA and other cellular components. This damage can lead to a variety of cellular responses, including cell death, mutation, and DNA repair. The exact effects of cobalt-60 dichloride on living organisms depend on a variety of factors, including the dose and duration of exposure.

Advantages And Limitations For Lab Experiments

One of the main advantages of using cobalt-60 dichloride in lab experiments is its ability to emit high-energy gamma rays that can penetrate deep into tissues. This makes it particularly useful in the field of radiation biology and radiotherapy. However, the use of cobalt-60 dichloride also has some limitations, including the fact that it is a radioactive material that requires special handling and disposal procedures.

Future Directions

There are many potential future directions for research involving cobalt-60 dichloride. One area of interest is the development of new radiotherapy techniques that use cobalt-60 dichloride to target specific types of cancer cells. Another area of interest is the use of cobalt-60 dichloride in combination with other drugs or therapies to enhance their effectiveness. Additionally, there is ongoing research into the mechanisms of action of cobalt-60 dichloride and its effects on living organisms.

Scientific Research Applications

Cobalt-60 dichloride is commonly used in the field of radiation biology to study the effects of radiation on living organisms. It is also used in the field of radiotherapy to treat cancer patients. Cobalt-60 dichloride is particularly useful in these applications because it emits high-energy gamma rays that can penetrate deep into tissues and effectively kill cancer cells.

properties

CAS RN

14543-09-0

Product Name

Cobalt-60 dichloride

Molecular Formula

Cl2Co

Molecular Weight

130.84 g/mol

IUPAC Name

dichloro(60Co)cobalt-60

InChI

InChI=1S/2ClH.Co/h2*1H;/q;;+2/p-2/i;;1+1

InChI Key

GVPFVAHMJGGAJG-FCHARDOESA-L

Isomeric SMILES

Cl[60Co]Cl

SMILES

Cl[Co]Cl

Canonical SMILES

Cl[Co]Cl

Other CAS RN

14543-09-0

synonyms

dichlorocobalt

Origin of Product

United States

Synthesis routes and methods

Procedure details

A cobalt chloride solution (2 mol/L) and sodium hydroxide solution (8 mol/L) were prepared respectively. To the cobalt chloride solution, hexamethylenetetramine was added. The resultant mixture and the sodium hydroxide solution were simultaneously added into a reactor by a cocurrent method, and allowed to react at 60° C. with pH value at 10.5. Air was charged uniformly as an oxidant, and the amount thereof was 1.8 times that needed for completely oxidizing the generated cobalt hydroxide. After reaction, the solution was aged for 12 hrs at a constant temperature, dried at 110° C., and roasted at 400° C. for 8 hrs to yield spherical tricobalt tetraoxide with diameter D50 of 11 μm and tap density of 2.5 g/cm3.
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